Cas no 1512544-89-6 (3-(Aminomethyl)thian-3-ol)

• Product Name: 3-(Aminomethyl)thian-3-ol
• CAS No: 1512544-89-6
• MF: C₆H₁₃NOS
• MW: 147.238520383835
• MDL: MFCD32722122
• CID: 5617017
• PubChem ID: 82651454
• Update Time: 2025-08-05

3-(Aminomethyl)thian-3-ol Chemical and Physical Properties

Names and Identifiers

• 1512544-89-6
• EN300-2985070
• 3-(aminomethyl)thian-3-ol
• 3-(Aminomethyl)thian-3-ol

• MDL： MFCD32722122
• Inchi： 1S/C6H13NOS/c7-4-6(8)2-1-3-9-5-6/h8H,1-5,7H2
• InChI Key： OIGYWBHEURHRPF-UHFFFAOYSA-N
• SMILES： S1CCCC(CN)(C1)O

Computed Properties

• Exact Mass: 147.07178521g/mol
• Monoisotopic Mass: 147.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(Aminomethyl)thian-3-ol

3-(Aminomethyl)thian-3-ol: A Comprehensive Overview

3-(Aminomethyl)thian-3-ol, also known by its CAS number 1512544-89-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and chemical synthesis. In this article, we will delve into the properties, synthesis, and recent advancements in research related to 3-(Aminomethyl)thian-3-ol.

The molecular structure of 3-(Aminomethyl)thian-3-ol consists of a thiane ring, which is a sulfur-containing analog of cyclohexane. The presence of an amino group (-NH2) attached to the methyl substituent on the thiane ring introduces unique chemical reactivity and biological activity. This compound is synthesized through various methods, including the reaction of thiourea with aldehydes or ketones under specific conditions. Recent studies have explored novel synthetic pathways that enhance the efficiency and scalability of producing 3-(Aminomethyl)thian-3-ol, making it more accessible for large-scale applications.

One of the most promising areas of research involving 3-(Aminomethyl)thian-3-ol is its role in medicinal chemistry. The compound has been investigated for its potential as a building block in the synthesis of bioactive molecules. For instance, researchers have utilized 3-(Aminomethyl)thian-3-ol to construct complex scaffolds that mimic natural product structures. These efforts have led to the discovery of novel compounds with anti-inflammatory, antioxidant, and antimicrobial properties.

Moreover, 3-(Aminomethyl)thian-3-ol has been employed in the development of advanced materials. Its sulfur-based structure makes it a candidate for applications in polymer chemistry, where it can serve as a crosslinking agent or a precursor for sulfur-containing polymers. Recent advancements in this area have focused on optimizing the reactivity of 3-(Aminomethyl)thian-3-ol to achieve better control over polymer properties such as mechanical strength and thermal stability.

The biological activity of 3-(Aminomethyl)thian-3-ol has also been a subject of extensive research. Preclinical studies have demonstrated that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, investigations into its pharmacokinetic profile have provided insights into its bioavailability and metabolic pathways, which are critical for drug development.

In terms of environmental impact, 3-(Aminomethyl)thian-3-ol has been studied for its biodegradability and toxicity to aquatic organisms. These studies are essential for assessing the environmental safety of this compound when used in industrial or pharmaceutical settings.

Looking ahead, the continued exploration of 3-(Aminomethyl)thian-3 ol's properties and applications is expected to yield further breakthroughs in various scientific domains. Its versatility as a chemical building block positions it as a valuable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond.